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Compound of Interest

Compound Name: Bromosporine

Cat. No.: B612248 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Bromosporine is a potent, cell-permeable, broad-spectrum inhibitor of

bromodomains, which are epigenetic reader domains that recognize acetyl-lysine residues on

proteins, including histones.[1][2][3] By targeting members of the Bromodomain and Extra-

Terminal (BET) family (BRD2, BRD3, BRD4) as well as other bromodomain-containing proteins

like BRD9 and CECR2, Bromosporine plays a crucial role in modulating gene expression.[1]

[4] Its activity makes it a valuable chemical probe for studying the biological functions of these

reader domains and a potential therapeutic agent in areas such as oncology and virology.[5][6]

[7]

Accurate and consistent preparation of stock solutions is critical for obtaining reproducible

results in downstream experiments. This document provides detailed protocols for preparing,

storing, and handling stock solutions of Bromosporine in Dimethyl Sulfoxide (DMSO).

Physicochemical Properties and Solubility
A summary of Bromosporine's key properties is provided below.
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Property Value Source(s)

Molecular Formula C₁₇H₂₀N₆O₄S [8][9]

Molecular Weight 404.44 g/mol [1][5]

Appearance Lyophilized Powder [2]

The solubility of Bromosporine in DMSO can vary slightly between batches.[10] It is crucial to

use fresh, anhydrous DMSO, as the solvent is hygroscopic and absorbed moisture can reduce

the solubility of the compound.[1]

Solvent Reported Solubility Source(s)

DMSO 30 mg/mL [9]

DMSO 42 mg/mL (~104 mM) [1]

DMSO
80 - 81 mg/mL (~198 - 200

mM)
[1]

DMSO 100 mM [11]

Mechanism of Action: Signaling Pathway
Bromosporine functions by competitively binding to the acetyl-lysine binding pocket of

bromodomains. This prevents the recruitment of bromodomain-containing proteins to

chromatin, thereby inhibiting downstream transcriptional activation.
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Caption: Bromosporine inhibits the binding of bromodomain proteins to acetylated histones.

Experimental Protocols
Materials

Bromosporine powder (lyophilized)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes or cryovials

Calibrated precision pipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle Bromosporine and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for Bromosporine and DMSO before handling.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the general workflow for preparing a Bromosporine stock

solution.

Caption: Workflow for preparing Bromosporine stock solution in DMSO.

Protocol for Preparing a 10 mM Stock Solution
This protocol is based on reconstituting a pre-weighed 5 mg amount of Bromosporine.

Calculate Required DMSO Volume:
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Molecular Weight (MW) of Bromosporine = 404.44 g/mol .

To make a 10 mM (0.010 mol/L) solution from 5 mg (0.005 g):

Volume (L) = (Mass (g) / MW ( g/mol )) / Concentration (mol/L)

Volume (L) = (0.005 g / 404.44 g/mol ) / 0.010 mol/L ≈ 0.001236 L

Volume = 1.236 mL

Reconstitution:

Allow the vial of Bromosporine powder to equilibrate to room temperature before opening

to prevent condensation.

Carefully add 1.236 mL of anhydrous DMSO to the vial containing 5 mg of Bromosporine.

[2]

Close the vial tightly and vortex for 1-2 minutes until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, gentle warming (to 37°C) or brief sonication can be

applied.[12]

General Protocol for Custom Concentrations
To prepare a stock solution of any desired concentration, use the following formula:

Volume of DMSO (mL) = [Mass of Bromosporine (mg) / 404.44] / Concentration (mM) x 1000

Example: To make a 50 mM stock from 1 mg of Bromosporine: Volume of DMSO (mL) = [1 /

404.44] / 50 x 1000 ≈ 0.0495 mL or 49.5 µL

Storage, Handling, and Usage
Storage and Stability
Proper storage is essential to maintain the compound's activity.
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Solid Powder: Store lyophilized Bromosporine at -20°C, protected from light and moisture

(desiccated). In this form, it is stable for at least 24 months.[2]

DMSO Stock Solution: Once dissolved, aliquot the stock solution into single-use volumes in

sterile, tightly sealed vials.[2] Store at -20°C for short-term use (up to 3 months) or at -80°C

for long-term storage (up to 6 months).[2][13]

Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the compound and

introduce moisture into the DMSO, potentially causing the compound to precipitate.[2][13]

Handling
Before use, remove a single aliquot from the freezer and allow it to warm completely to room

temperature before opening the cap.

Briefly centrifuge the vial to collect the solution at the bottom.

Use in Cell-Based Assays
When preparing working solutions for cell culture experiments, dilute the DMSO stock

solution directly into the culture medium.

It is critical to ensure the final concentration of DMSO in the culture medium is non-toxic to

the cells, typically below 0.5%.[13] High concentrations of DMSO can have cytotoxic effects.

[14]

Important: Always include a vehicle control in your experiments, which consists of culture

medium with the same final concentration of DMSO as used for the Bromosporine
treatment.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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